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Executive Summary
Helleborus niger, commonly known as the Christmas rose, has a long history in traditional

medicine. However, its therapeutic use is approached with caution due to the presence of

potentially toxic compounds, including ranunculin and its enzymatic breakdown product

protoanemonin, as well as various steroidal saponins.[1][2] A critical aspect of the safety

assessment for any botanical extract intended for pharmaceutical development is the

evaluation of its genotoxic potential. This technical guide provides a comprehensive overview

of the current scientific understanding of the genotoxicity of Helleborus niger extracts.

The available evidence presents a conflicting picture. A study on a fermented aqueous extract

of Helleborus niger using the Ames test found no evidence of mutagenicity. In contrast,

research on other Helleborus species has indicated genotoxic effects in human lymphocytes,

and a weak induction of sister chromatid exchange has been observed with a H. niger aqueous

extract. The genotoxic potential appears to be dependent on the specific Helleborus species,

the type of extract, and the test system employed.
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This guide summarizes the quantitative data from key studies, provides detailed experimental

protocols for the relevant genotoxicity assays, and explores the potential molecular

mechanisms underlying the observed effects, with a focus on the DNA-damaging potential of

protoanemonin.

Quantitative Data on the Genotoxicity of Helleborus
Extracts
The genotoxicity of Helleborus extracts has been evaluated using several standard assays.

The results are summarized below.

Table 2.1: Ames Test Results for a Fermented Aqueous
Extract of Helleborus niger
A study by Felenda et al. (2019) evaluated a fermented aqueous extract of H. niger (HNE) for

its mutagenic potential using the Ames test, following OECD guideline 471. The results showed

no significant increase in the number of revertant colonies in any of the tested Salmonella

typhimurium strains (TA98, TA100, TA1535, TA1537, and TA102), both with and without

metabolic activation (S9). This suggests that under these test conditions, the HNE is not

mutagenic.[1][2]
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Tester
Strain

Extract
Concentrati
on (µ
g/plate )

Metabolic
Activation
(S9)

Mean
Revertant
Colonies ±
SD

Fold
Induction
vs. Control

Result

TA98 0 (Control) - 20 ± 3 1.0 Negative

333 - 22 ± 4 1.1 Negative

1000 - 21 ± 5 1.1 Negative

3333 - 19 ± 3 1.0 Negative

5000 - 23 ± 4 1.2 Negative

0 (Control) + 45 ± 6 1.0 Negative

333 + 48 ± 7 1.1 Negative

1000 + 46 ± 5 1.0 Negative

3333 + 50 ± 8 1.1 Negative

5000 + 47 ± 6 1.0 Negative

TA100 0 (Control) - 130 ± 12 1.0 Negative

333 - 135 ± 15 1.0 Negative

1000 - 140 ± 11 1.1 Negative

3333 - 133 ± 14 1.0 Negative

5000 - 138 ± 16 1.1 Negative

0 (Control) + 155 ± 18 1.0 Negative

333 + 160 ± 20 1.0 Negative

1000 + 158 ± 17 1.0 Negative

3333 + 162 ± 19 1.0 Negative

5000 + 165 ± 21 1.1 Negative

Data for other

strains
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(TA1535,

TA1537,

TA102) also

showed no

mutagenic

effect and are

available in

the

supplementar

y information

of the cited

study.

Table 2.2: Micronucleus Assay Results for Aqueous and
Ethanolic Extracts of Other Helleborus Species in
Human Lymphocytes
A study by Čakar et al. (2014) investigated the genotoxic effects of aqueous and ethanolic

extracts from the leaves and roots of H. odorus, H. multifidus, and H. hercegovinus using the

cytokinesis-block micronucleus assay on human lymphocytes. The results indicated a

significant, concentration-dependent increase in the frequency of micronucleated cells,

suggesting a clastogenic and/or aneugenic effect of these extracts.[3]
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Helleborus
Species

Extract Type
Concentration
(mg/mL)

Frequency of
Micronucleate
d Cells (%)

Result

Control - 0 1.2 ± 0.3 -

H. odorus Aqueous Leaf 2.0 4.8 ± 0.7 Positive

Ethanolic Leaf 2.0 5.5 ± 0.9 Positive

Aqueous Root 2.0 6.2 ± 1.1 Positive

Ethanolic Root 2.0 7.1 ± 1.3 Positive

H. multifidus Aqueous Leaf 2.0 4.5 ± 0.6 Positive

Ethanolic Leaf 2.0 5.1 ± 0.8 Positive

Aqueous Root 2.0 5.9 ± 1.0 Positive

Ethanolic Root 2.0 6.8 ± 1.2 Positive

H. hercegovinus Aqueous Leaf 2.0 4.9 ± 0.7 Positive

Ethanolic Leaf 2.0 5.8 ± 1.0 Positive

Aqueous Root 2.0 6.5 ± 1.1 Positive

Ethanolic Root 2.0 7.4 ± 1.4 Positive

*Statistically significant increase compared to the control (p < 0.001).

Table 2.3: Sister Chromatid Exchange (SCE) Assay
Results for an Aqueous Extract of Helleborus niger in
Human Lymphocytes
Büssing et al. (1998) reported a slight but statistically significant induction of sister chromatid

exchanges (SCEs) in cultured human peripheral blood mononuclear cells treated with an

aqueous extract of H. niger. This finding suggests a potential for the extract to cause DNA

damage or interfere with DNA replication.
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Treatment
Concentration
(µg/mL)

SCEs per
Metaphase (Mean ±
SD)

Result

Control 0 7.8 ± 1.5 -

H. niger Extract 1 8.2 ± 1.6 Weak Positive

10 9.1 ± 1.8 Weak Positive

100 9.5 ± 2.0 Weak Positive

Positive Control

(Cyclophosphamide)
10 27.9 ± 4.2* Positive

*Statistically significant increase compared to the control.

Potential Mechanisms of Genotoxicity
The genotoxic effects observed with some Helleborus extracts are likely attributable to specific

chemical constituents that can interact with DNA.

The Role of Protoanemonin
Protoanemonin, a lactone derived from the hydrolysis of ranunculin, is a primary candidate for

inducing genotoxicity. It is a potent alkylating agent due to its α,β-unsaturated carbonyl group.

[4] This reactive group can form covalent adducts with nucleophilic sites in DNA bases,

particularly guanine and adenine.[3][5] Such DNA adducts can distort the DNA helix, leading to

errors during DNA replication and transcription, which can result in mutations. If not repaired,

these lesions can lead to strand breaks and chromosomal aberrations.[4][6]
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Proposed mechanism of protoanemonin-induced genotoxicity.

DNA Damage Response Pathways
The formation of DNA adducts by alkylating agents like protoanemonin triggers a complex

network of cellular responses known as the DNA Damage Response (DDR).[6] This network

aims to repair the damage and maintain genomic integrity. Key pathways involved include:
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Base Excision Repair (BER): This pathway is primarily responsible for removing small, non-

helix-distorting base lesions, including some alkylated bases.

Nucleotide Excision Repair (NER): NER is activated to remove bulky, helix-distorting

adducts.

Double-Strand Break (DSB) Repair: While not a direct result of protoanemonin adduction,

DSBs can arise as a secondary consequence of replication fork collapse at the site of an

unrepaired lesion. These are repaired by either non-homologous end joining (NHEJ) or

homologous recombination (HR).

Activation of these pathways typically involves sensor kinases like ATM and ATR, which

phosphorylate a cascade of downstream proteins to initiate cell cycle arrest and recruit repair

machinery.
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Click to download full resolution via product page

DNA damage response pathway activated by alkylating agents.

The Role of Steroidal Saponins
Helleborus niger also contains a variety of steroidal saponins. While these compounds are

primarily associated with membranolytic and cytotoxic effects, their genotoxic potential is less

clear. Some studies on saponins from other plant sources have shown a lack of genotoxicity.

However, the specific saponins present in H. niger have not been extensively evaluated in

genotoxicity assays. It is possible that they could contribute to the overall toxic profile of the

extracts, but their role as primary genotoxic agents remains to be established.

Experimental Protocols
Detailed and standardized protocols are essential for the accurate assessment of genotoxicity.

The following sections describe the methodologies for the key assays discussed in this guide.

Ames Test (Bacterial Reverse Mutation Assay)
This test is based on the OECD 471 guideline and is used to detect point mutations.

Objective: To determine the potential of a test substance to induce gene mutations in several

strains of Salmonella typhimurium.

Materials:

S. typhimurium strains (TA98, TA100, TA1535, TA1537, TA102)

Helleborus niger extract

S9 fraction from Aroclor 1254-induced rat liver for metabolic activation

Minimal glucose agar plates

Top agar

Histidine/Biotin solution
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Positive and negative controls

Procedure:

Strain Preparation: Grow overnight cultures of each S. typhimurium strain in nutrient broth.

Preparation of Test Solutions: Prepare a range of concentrations of the H. niger extract.

Plate Incorporation Method: a. To 2 mL of molten top agar, add 0.1 mL of the bacterial

culture, 0.1 mL of the test solution, and either 0.5 mL of S9 mix or 0.5 mL of phosphate

buffer. b. Pour the mixture onto minimal glucose agar plates.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Scoring: Count the number of revertant colonies on each plate. A significant, dose-

dependent increase in the number of revertant colonies compared to the negative control

indicates a mutagenic effect.

Start
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Workflow for the Ames test.

In Vitro Micronucleus Assay
This assay, based on the OECD 487 guideline, detects both clastogenic (chromosome

breaking) and aneugenic (chromosome lagging) events.

Objective: To assess the potential of Helleborus extracts to induce micronuclei in cultured

human lymphocytes.

Materials:
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Heparinized human peripheral blood

Lymphocyte separation medium

RPMI 1640 medium supplemented with fetal bovine serum and antibiotics

Phytohemagglutinin (PHA)

Helleborus extract

Cytochalasin B

Hypotonic KCl solution

Fixative (methanol:acetic acid)

Giemsa stain

Positive and negative controls

Procedure:

Cell Culture: Isolate lymphocytes from whole blood and culture them in the presence of PHA

to stimulate cell division.

Treatment: After 48 hours, add various concentrations of the Helleborus extract to the

cultures.

Cytokinesis Block: Add Cytochalasin B to block cytokinesis, resulting in binucleated cells.

Harvesting: After a further 24-28 hours, harvest the cells by centrifugation.

Slide Preparation: Treat the cells with a hypotonic solution, fix them, and drop them onto

clean microscope slides.

Staining: Stain the slides with Giemsa.

Scoring: Score at least 2000 binucleated cells per concentration for the presence of

micronuclei. A significant, dose-dependent increase in the frequency of micronucleated cells
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indicates genotoxicity.
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Workflow for the in vitro micronucleus assay.

Alkaline Comet Assay (Single Cell Gel Electrophoresis)
This sensitive method detects DNA single- and double-strand breaks and alkali-labile sites.

Although not yet reported for Helleborus extracts, it is a valuable tool for assessing DNA

damage from plant extracts.

Objective: To detect DNA strand breaks in cells exposed to a test substance.

Materials:

Cultured cells (e.g., human lymphocytes)

Helleborus extract

Low melting point agarose

Normal melting point agarose

Microscope slides

Lysis solution (high salt, detergent, pH 10)

Alkaline electrophoresis buffer (pH > 13)

Neutralization buffer

DNA stain (e.g., SYBR Green)

Fluorescence microscope with appropriate software
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Procedure:

Cell Treatment: Expose cultured cells to various concentrations of the Helleborus extract.

Slide Preparation: Embed the treated cells in low melting point agarose on a pre-coated

microscope slide.

Lysis: Immerse the slides in lysis solution to remove cell membranes and proteins, leaving

behind the DNA as nucleoids.

Alkaline Unwinding: Place the slides in alkaline electrophoresis buffer to unwind the DNA.

Electrophoresis: Apply an electric field to the slides. Broken DNA fragments will migrate out

of the nucleoid, forming a "comet tail."

Neutralization and Staining: Neutralize the slides and stain the DNA.

Scoring: Analyze at least 50-100 comets per slide using a fluorescence microscope and

image analysis software. The extent of DNA damage is quantified by parameters such as tail

length and the percentage of DNA in the tail.
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Workflow for the alkaline comet assay.

Conclusion and Future Directions
The genotoxic potential of Helleborus niger extracts remains an area requiring further

investigation. While a fermented aqueous extract tested negative in the Ames test, other

Helleborus species have shown positive results in the micronucleus assay, and a weak positive

signal was observed for H. niger in the sister chromatid exchange assay. This discrepancy

highlights the importance of the specific plant material, extraction method, and the sensitivity of

the test system.
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The presence of protoanemonin, a known alkylating agent, provides a plausible mechanism for

potential genotoxicity. However, its instability and the complex mixture of other compounds,

such as steroidal saponins, in the extracts complicate a straightforward risk assessment.

For drug development professionals, these findings underscore the necessity of a

comprehensive battery of genotoxicity tests for any Helleborus niger-derived product. Future

research should focus on:

Testing different types of H. niger extracts (e.g., aqueous, ethanolic, root, leaf) in a range of

genotoxicity assays, including the comet assay.

Isolating and testing individual compounds, such as specific saponins, to identify the primary

contributors to any observed genotoxicity.

Investigating the DNA damage response pathways activated by H. niger extracts and their

components in more detail to better understand the mechanisms of action.

Conducting in vivo genotoxicity studies to assess the effects in a whole-organism context,

which accounts for metabolic activation and detoxification processes.

A thorough understanding of the genotoxic profile of Helleborus niger extracts is paramount for

ensuring the safety of any potential therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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